3-(2-bromophenyl)-N-((6-(furan-2-yl)pyridin-3-yl)methyl)propanamide

• IUPAC Name: 3-(2-bromophenyl)-N-[[6-(furan-2-yl)pyridin-3-yl]methyl]propanamide
• InChI: InChI=1S/C19H17BrN2O2/c20-16-5-2-1-4-15(16)8-10-19(23)22-13-14-7-9-17(21-12-14)18-6-3-11-24-18/h1-7,9,11-12H,8,10,13H2,(H,22,23)
• InChI Key: GOTMOWXBUUWFCO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CCC(=O)NCC2=CN=C(C=C2)C3=CC=CO3)Br
• Molecular Formula: C19H17BrN2O2
• Molecular Weight: 385.3 g/mol

Description

3-(2-bromophenyl)-N-((6-(furan-2-yl)pyridin-3-yl)methyl)propanamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicine, biology, and chemistry. This compound has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Scientific Research Applications

Antiprotozoal Agents

Research on similar structures to "3-(2-bromophenyl)-N-((6-(furan-2-yl)pyridin-3-yl)methyl)propanamide" has led to the development of novel dicationic imidazo[1,2-a]pyridines with strong antiprotozoal activity against Trypanosoma brucei rhodesiense and Plasmodium falciparum. These compounds showed high DNA affinity and excellent in vivo activity in the trypanosomal STIB900 mouse model (Ismail et al., 2004).

Crystal Structure Analysis

Studies on the crystal and molecular structure of related compounds, such as 6-bromo-2-(furan-2-yl)-3-(prop-2-ynyl)-3H-imidazo[4,5-b]pyridine, have provided insights into their molecular geometry, hydrogen bonding, and π-π interactions in the solid state. These findings are crucial for understanding the chemical behavior and potential applications of these compounds in various fields (Rodi et al., 2013).

Anticonvulsant and Anti-inflammatory Activities

The synthesis of new benzofuran-based heterocycles has been explored for their potential anticonvulsant and anti-inflammatory activities. This research highlights the therapeutic potential of compounds with similar structural features in treating neurological and inflammatory disorders (Dawood et al., 2006).

Antimycobacterial Activity

Furo[3,2-f]chromanes related to "3-(2-bromophenyl)-N-((6-(furan-2-yl)pyridin-3-yl)methyl)propanamide" have shown antimycobacterial activity, with significant improvements in inhibiting the growth of Mycobacterium tuberculosis. This suggests potential applications in developing new treatments for tuberculosis (Alvey et al., 2009).